Cas no 866340-88-7 (3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866340-88-7
• MF: C₂₃H₁₈ClN₅O₂S
• MW: 463.939321994781
• CID: 6431410
• PubChem ID: 2135172
• Update Time: 2025-07-17

3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• N-(4-chlorophenethyl)-3-(phenylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(BENZENESULFONYL)-N-[2-(4-CHLOROPHENYL)ETHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 866340-88-7
• AKOS001860023
• F1602-0205
• NCGC00674949-01
• 3-(benzenesulfonyl)-N-[2-(4-chlorophenyl)ethyl]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C23H18ClN5O2S/c24-17-12-10-16(11-13-17)14-15-25-21-19-8-4-5-9-20(19)29-22(26-21)23(27-28-29)32(30,31)18-6-2-1-3-7-18/h1-13H,14-15H2,(H,25,26)
• InChI Key： CZNLFQIXPJOCPP-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=CC=C3)(=O)=O)=C1N=C(NCCC1=CC=C(Cl)C=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 463.0869737g/mol
• Monoisotopic Mass: 463.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866340-88-7)

The compound 3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866340-88-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique triazoloquinazoline core, coupled with a benzenesulfonyl and 4-chlorophenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. The synthesis typically involves multi-step organic reactions, including cyclization and sulfonylation, to achieve the desired triazolo[1,5-a]quinazoline scaffold. Recent studies highlight its affinity for specific protein targets, which aligns with the current trend in precision medicine and drug discovery. The 4-chlorophenyl moiety, in particular, is known to enhance binding affinity, a feature often explored in structure-activity relationship (SAR) studies.

In the context of AI-driven drug design, 866340-88-7 has been a subject of computational modeling to predict its pharmacokinetic properties. This aligns with the increasing use of machine learning in medicinal chemistry, where researchers aim to optimize lead compounds for better bioavailability and reduced toxicity. The benzenesulfonyl group, for instance, is often modified to improve metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Another area of interest is the compound’s potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer’s and Parkinson’s, scientists are investigating its interactions with amyloid-beta or tau proteins. The triazolo[1,5-a]quinazoline framework has shown promise in modulating enzymatic activity, making it a valuable tool for target identification and high-throughput screening.

From an industrial perspective, 866340-88-7 is often discussed in forums focusing on scale-up synthesis and patent landscapes. Companies specializing in custom synthesis frequently list this compound due to its niche applications in preclinical development. Its CAS number is a critical identifier for regulatory compliance and literature searches, emphasizing the importance of accurate chemical databases in research workflows.

Environmental and green chemistry considerations are also relevant, as researchers seek sustainable methods to synthesize such complex molecules. The use of catalytic processes or biocatalysts to assemble the triazoloquinazoline core is an emerging trend, reflecting the broader shift toward eco-friendly pharmaceuticals.

In summary, 3-(benzenesulfonyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a fascinating intersection of medicinal chemistry, computational biology, and industrial applications. Its versatility and potential therapeutic value continue to drive innovation in drug discovery, making it a compound worth watching in the coming years.